Cas no 122112-80-5 (6H-Pyrrolo[2,3-d]pyrimidin-6-one,2-(hexahydro-1H-1,4-diazepin-1-yl)-5,7-dihydro-7-methyl-)

6H-Pyrrolo[2,3-d]pyrimidin-6-one,2-(hexahydro-1H-1,4-diazepin-1-yl)-5,7-dihydro-7-methyl- structure
122112-80-5 structure
Product Name:6H-Pyrrolo[2,3-d]pyrimidin-6-one,2-(hexahydro-1H-1,4-diazepin-1-yl)-5,7-dihydro-7-methyl-
CAS No:122112-80-5
MF:C12H17N5O
MW:247.296281576157
CID:183903
PubChem ID:3078642
Update Time:2025-04-19

6H-Pyrrolo[2,3-d]pyrimidin-6-one,2-(hexahydro-1H-1,4-diazepin-1-yl)-5,7-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrrolo[2,3-d]pyrimidin-6-one,2-(hexahydro-1H-1,4-diazepin-1-yl)-5,7-dihydro-7-methyl-
    • 2-(1,4-diazepan-1-yl)-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6-one
    • DTXSID60153501
    • 2-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-5,7-Dihydro-6H-pyrrolo(2,3-d)pyrimidin-6-one
    • 122112-80-5
    • 6H-Pyrrolo(2,3-d)pyrimidin-6-one, 5,7-dihydro-2-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-
    • Inchi: 1S/C12H17N5O/c1-16-10(18)7-9-8-14-12(15-11(9)16)17-5-2-3-13-4-6-17/h8,13H,2-7H2,1H3
    • InChI Key: UMIYWYGYSNIOBZ-UHFFFAOYSA-N
    • SMILES: O=C1CC2=CN=C(N=C2N1C)N1CCNCCC1

Computed Properties

  • Exact Mass: 247.14351
  • Monoisotopic Mass: 247.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.36
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